Cas no 2679934-35-9 ((2S)-2-cyclopropyl-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid)

• Product Name: (2S)-2-cyclopropyl-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid
• CAS No: 2679934-35-9
• MF: C₉H₁₃NO₄
• MW: 199.203822851181
• CID: 5644249
• PubChem ID: 165918801
• Update Time: 2025-06-18

(2S)-2-cyclopropyl-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28272229
• (2S)-2-cyclopropyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}acetic acid
• 2679934-35-9
• (2S)-2-cyclopropyl-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid

• Inchi： 1S/C9H13NO4/c1-2-5-14-9(13)10-7(8(11)12)6-3-4-6/h2,6-7H,1,3-5H2,(H,10,13)(H,11,12)/t7-/m0/s1
• InChI Key： OTGVHZVPOCPJCS-ZETCQYMHSA-N
• SMILES： OC([C@H](C1CC1)NC(=O)OCC=C)=O

Computed Properties

• Exact Mass: 199.08445790g/mol
• Monoisotopic Mass: 199.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 75.6Ų

Additional information on (2S)-2-cyclopropyl-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid

Introduction to (2S)-2-cyclopropyl-2-{(prop-2-en-1-yloxy)carbonylamino}acetic Acid (CAS No. 2679934-35-9)

(2S)-2-cyclopropyl-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid, identified by its CAS number 2679934-35-9, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a complex structure with both cyclopropyl and propenyl groups, has garnered attention for its potential applications in drug discovery and development. The unique stereochemistry and functional groups present in this compound make it a valuable candidate for further investigation, particularly in the context of enzyme inhibition and molecular recognition.

The structure of (2S)-2-cyclopropyl-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid consists of an amino acid derivative with an additional carbonyl group linked to a propenyl ether moiety. This configuration suggests potential interactions with biological targets, making it a promising scaffold for designing novel therapeutic agents. The presence of the (S)-configuration at the chiral center enhances its specificity, which is crucial for developing drugs with high efficacy and minimal side effects.

In recent years, there has been growing interest in the development of chiral compounds for pharmaceutical applications. The stereochemistry of molecules plays a critical role in their biological activity, and the (S)-configuration is particularly prevalent in biologically active compounds. Research has shown that the cyclopropyl group can influence the binding affinity and selectivity of a molecule, making it an attractive feature for drug design. The propenyl ether moiety further contributes to the compound's versatility, allowing for modifications that can fine-tune its pharmacological properties.

One of the most exciting areas of research involving (2S)-2-cyclopropyl-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid is its potential as an intermediate in the synthesis of more complex molecules. The carbonyl group can be used for further functionalization, enabling the creation of derivatives with enhanced biological activity. For instance, researchers have explored its use in generating peptidomimetics, which are designed to mimic the structure and function of natural peptides but with improved stability and bioavailability.

The propenyl ether group also offers opportunities for chemical modification. This moiety can participate in various reactions, such as nucleophilic addition or oxidation, allowing for the introduction of additional functional groups. Such modifications can be tailored to target specific biological pathways or enzymes, making this compound a versatile tool in medicinal chemistry.

Recent studies have highlighted the importance of understanding the conformational dynamics of chiral molecules like (2S)-2-cyclopropyl-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid. Computational methods have been employed to model its behavior in solution and predict how it might interact with biological targets. These studies have provided valuable insights into how the stereochemistry influences its binding properties, offering guidance for rational drug design.

In addition to its synthetic utility, (2679934-35-9) has shown promise in preliminary biological assays. Researchers have investigated its potential as an inhibitor of various enzymes involved in metabolic pathways relevant to diseases such as cancer and inflammation. The cyclopropyl group has been found to enhance binding affinity by inducing specific interactions with the active site residues of target enzymes. This has led to the hypothesis that derivatives of this compound could exhibit potent inhibitory effects with high selectivity.

The propenyl ether moiety has also been studied for its ability to modulate enzyme activity through allosteric interactions. By binding at a site distinct from the active site, this group can induce conformational changes that affect enzyme function. Such allosteric modulation is an attractive strategy for developing drugs that can overcome resistance mechanisms associated with traditional inhibitors.

Advances in synthetic methodologies have made it possible to produce increasingly complex molecules like (2S)-2-cyclopropyl-2-{(prop-2-en-1-yloxy)carbonylamino}acetic acid with high precision and yield. Techniques such as asymmetric synthesis have enabled the efficient preparation of enantiomerically pure compounds, which are essential for achieving optimal pharmacological outcomes. These advancements have opened new avenues for drug discovery and development.

The future prospects for this compound are promising, with ongoing research aimed at expanding its applications in pharmaceuticals and biotechnology. Collaborative efforts between synthetic chemists and biologists are crucial for translating laboratory findings into clinical applications. By leveraging computational modeling and high-throughput screening techniques, researchers can accelerate the discovery process and identify novel derivatives with enhanced therapeutic potential.

In conclusion, (2679934-35-9) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its role as a versatile intermediate and therapeutic agent underscores its importance in modern drug discovery efforts. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in developing next-generation therapeutics.